Cas no 1448076-95-6 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methylthiophene-2-carboxamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methylthiophene-2-carboxamide
• CAS No: 1448076-95-6
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 6289775
• PubChem ID: 71788648
• Update Time: 2025-06-25

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methylthiophene-2-carboxamide
• AKOS024538157
• N-[2-HYDROXY-2-(1-METHYLINDOL-3-YL)ETHYL]-4-METHYLTHIOPHENE-2-CARBOXAMIDE
• F6200-3005
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-4-methylthiophene-2-carboxamide
• N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-4-methylthiophene-2-carboxamide
• 1448076-95-6

• Inchi： 1S/C17H18N2O2S/c1-11-7-16(22-10-11)17(21)18-8-15(20)13-9-19(2)14-6-4-3-5-12(13)14/h3-7,9-10,15,20H,8H2,1-2H3,(H,18,21)
• InChI Key： HEHPDOBUOASSAH-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NCC(C1=CN(C)C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 314.10889899g/mol
• Monoisotopic Mass: 314.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methylthiophene-2-carboxamide

N-2-Hydroxy-2-(1-Methyl-1H-lndol-3-Yl)Ethyl-4-Methylthiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1448076-95-6, known as N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methylthiophene-2-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with a thiophene ring, making it a promising candidate for various applications in drug discovery and materials science.

N-2-hydroxy group plays a crucial role in the compound's reactivity and stability. The presence of the indole ring, a heterocyclic aromatic structure, contributes to the molecule's ability to engage in hydrogen bonding and π-interactions, which are essential for its biological activity. The thiophene ring, on the other hand, adds electron-withdrawing properties, enhancing the compound's electronic characteristics and making it suitable for use in electronic materials.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl group attached to the indole ring has been shown to enhance the compound's bioavailability, making it a promising lead for drug development.

In addition to its pharmacological applications, N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). The 4-methylthiophene moiety has been found to improve the charge transport properties of materials, leading to more efficient electronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indole ring through cyclization reactions and the subsequent attachment of the thiophene moiety via nucleophilic substitution. Recent advancements in catalysis have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications.

From an environmental perspective, N-methylthiophene derivatives have been shown to exhibit low toxicity levels, making them safer alternatives to traditional chemicals used in various industries. However, further studies are required to fully understand their long-term environmental impact and ensure sustainable practices.

In conclusion, N-2-hydroxy-2-(1-methyl-1H-indol-3-Yl)Ethyl is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and beyond. As new research continues to uncover its capabilities, this compound is poised to play a significant role in shaping future innovations.